Cas no 1806046-39-8 (5-(Chloromethyl)-3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine)

• Product Name: 5-(Chloromethyl)-3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine
• CAS No: 1806046-39-8
• MF: C₈H₇ClF₃NO₂
• MW: 241.594891786575
• CID: 4830526
• Update Time: 2025-10-12

5-(Chloromethyl)-3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7ClF3NO2/c1-4-5(2-9)3-13-7(6(4)14)15-8(10,11)12/h3,14H,2H2,1H3
• InChI Key： REVSCQITVSINPU-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(=C1C)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4

Additional information on 5-(Chloromethyl)-3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine

Introduction to 5-(Chloromethyl)-3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1806046-39-8)

5-(Chloromethyl)-3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine, identified by its CAS number 1806046-39-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic pyridine derivative features a unique structural framework that combines multiple functional groups, making it a versatile intermediate in the synthesis of bioactive molecules. The presence of a chloromethyl side chain, an hydroxy group, a methyl substituent, and a trifluoromethoxy moiety imparts distinct chemical properties that have garnered interest in various scientific applications.

The compound's molecular structure positions it as a valuable building block for the development of novel therapeutic agents. Its pyridine core is a common scaffold in many pharmacologically active compounds, and the strategic placement of electron-withdrawing and electron-donating groups enhances its reactivity and potential biological activity. In recent years, there has been growing attention on pyridine derivatives due to their role in modulating biological pathways, particularly in oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of 5-(Chloromethyl)-3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine is its utility as a precursor in the synthesis of more complex molecules. The chloromethyl group, for instance, serves as a reactive handle for nucleophilic substitution reactions, enabling the introduction of diverse functional groups such as amines or thiols. This property is particularly useful in drug discovery pipelines where rapid diversification of molecular libraries is essential. Additionally, the hydroxy group can participate in hydrogen bonding interactions, influencing the compound's solubility and binding affinity to biological targets.

The trifluoromethoxy substituent is another key feature that contributes to the compound's chemical behavior. Trifluoromethoxy groups are known to enhance metabolic stability and binding affinity in drug candidates by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This makes derivatives of 5-(Chloromethyl)-3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine promising candidates for further development into lead compounds.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies suggest that modifications to its structure could yield derivatives with enhanced binding to specific protein targets. For example, virtual screening algorithms have identified analogs of this compound that may exhibit potent activity against kinases and other enzymes implicated in diseases such as cancer. These findings underscore the importance of 5-(Chloromethyl)-3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine as a scaffold for structure-based drug design.

In the context of medicinal chemistry, the synthesis of this compound has been optimized to improve yield and purity. Modern synthetic methodologies leverage transition metal catalysis and flow chemistry techniques to achieve high selectivity and efficiency. Such advancements not only facilitate academic research but also have implications for industrial-scale production of pharmaceuticals derived from this core structure.

The biological activity of 5-(Chloromethyl)-3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine has been explored in several preclinical studies. While it remains under investigation, preliminary data suggest that it may exhibit properties relevant to therapeutic intervention. For instance, its structural motif resembles known bioactive compounds that modulate neurotransmitter receptors or signal transduction pathways. Further research is warranted to elucidate its full pharmacological profile and potential clinical applications.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated interest in this compound. Predictive models trained on large datasets have identified 5-(Chloromethyl)-3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine as a candidate for further exploration based on its structural features alone. This high-throughput approach complements traditional experimental screening methods and has the potential to uncover novel therapeutic opportunities more rapidly.

Future directions in the study of this compound may include exploring its role in synthetic biology applications. The ability to modify its structure allows for the creation of probes or tools that can be used to study biological processes at a molecular level. Additionally, its incorporation into libraries for high-throughput screening could uncover new leads for treating unmet medical needs.

In conclusion, 5-(Chloromethyl)-3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1806046-39-8) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutics, while ongoing studies continue to uncover new avenues for its application. As scientific methodologies evolve, compounds like this will remain at the forefront of innovation in medicinal chemistry.